(e)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid
Overview
Description
(E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid, also known as E3DBA, is a synthetic organic compound belonging to the class of benzofuran derivatives. It is a widely studied compound due to its wide range of applications in scientific research. This compound has been used in the synthesis of various organic compounds, as well as in the study of its biochemical and physiological effects.
Scientific Research Applications
Synthesis Processes and Methods
Improved Synthesis : An improved method for synthesizing 3-(2,3-Dihydrobenzofuran-5-yl)propanoic acid was reported, offering milder reaction conditions and higher yield compared to previous methods. This process involves methyl esterification, condensation, and Friedel-Crafts reaction, followed by catalytic hydrogenation and hydrolysis (Deng Yong, 2010).
Photochemical Synthesis and Antimicrobial Activity : Dihydrobenzofurans containing carbomethoxy-ethenyl, synthesized via photochemical methods, demonstrated moderate antibacterial activity against both Gram-positive and Gram-negative bacteria. This includes a compound closely related to (e)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid (K. Ravi, K. Selvam, M. Swaminathan, 2012).
Applications in Materials and Chemical Engineering
Organic Sensitizers for Solar Cells : Organic sensitizers for solar cells, comprising donor, electron-conducting, and anchoring groups, were synthesized. These sensitizers, including ones structurally similar to this compound, showed high photon to current conversion efficiency upon anchoring onto TiO2 film (Sanghoon Kim et al., 2006).
Poly Vinyl Alcohol/Acrylic Acid Hydrogels : Functional modification of poly vinyl alcohol/acrylic acid hydrogels through various amine compounds was studied. These hydrogels showed promising antibacterial and antifungal activities, indicating their potential use in medical applications (H. M. Aly, H. L. A. El-Mohdy, 2015).
Biochemical and Pharmaceutical Research
- Biosynthetic Pathway for Acrylic Acid Production : A novel biosynthetic pathway in Escherichia coli for producing acrylic acid from glucose was developed. This approach highlights the potential of this compound and related compounds in industrial biochemical applications (Yoo-Sung Ko et al., 2020).
Chemistry and Molecular Studies
Urease Inhibitory Activity : A study on the structure and urease inhibitory activity of a copper(II) complex with a derivative of caffeic acid, similar in structure to this compound, revealed strong inhibitory activity, surpassing the positive control acetohydroxamic acid (X.-F. Chen et al., 2017).
Polyacrylamide Substrates in Cell Mechanobiology : The study validated a method for activating polyacrylamide substrates with N-hydroxysuccinimide for protein patterning, demonstrating the potential use of acrylic acid derivatives in cell mechanobiology research (M. Poellmann, A. W. Wagoner Johnson, 2013).
Properties
IUPAC Name |
(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c12-11(13)4-2-8-1-3-10-9(7-8)5-6-14-10/h1-4,7H,5-6H2,(H,12,13)/b4-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNKNRFWCOVWKHJ-DUXPYHPUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C1C=C(C=C2)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901220678 |
Source
|
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901220678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
203505-84-4, 198707-57-2 |
Source
|
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203505-84-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901220678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 198707-57-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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